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Compound of Interest

Compound Name:
3-Bromo-6-methoxy-2-methyl-5-

nitropyridine

Cat. No.: B182981 Get Quote

CAS Number: 186413-76-3

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-6-methoxy-2-methyl-5-nitropyridine is a substituted pyridine derivative that serves

as a key intermediate in synthetic organic chemistry. Its unique structural arrangement,

featuring a bromine atom, a methoxy group, a methyl group, and a nitro group on the pyridine

ring, provides multiple reactive sites. This functionality makes it a valuable building block in the

synthesis of more complex heterocyclic compounds, particularly in the field of medicinal

chemistry for the development of kinase inhibitors and other bioactive molecules. The electron-

withdrawing nature of the nitro group and the presence of the bromine atom offer versatile

handles for various chemical transformations, including nucleophilic aromatic substitution and

cross-coupling reactions.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Bromo-6-methoxy-2-methyl-5-
nitropyridine is presented in the table below. This data is essential for its handling, reaction

setup, and analytical characterization.
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Property Value Reference

CAS Number 186413-76-3 [1]

Molecular Formula C₇H₇BrN₂O₃

Molecular Weight 247.05 g/mol

Appearance Likely a solid

Solubility
Expected to be soluble in

common organic solvents

Synthesis
While a specific, detailed experimental protocol for the synthesis of 3-Bromo-6-methoxy-2-
methyl-5-nitropyridine is not readily available in the public domain, its synthesis can be

inferred from established methods for preparing substituted nitropyridines. A plausible synthetic

approach would involve the nitration of a corresponding 3-bromo-6-methoxy-2-methylpyridine

precursor. The general steps for such a synthesis are outlined below.

General Synthetic Workflow
The synthesis of substituted nitropyridines often involves a multi-step process. A generalized

workflow for obtaining the target molecule is proposed below.
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Synthetic Pathway

2-Methylpyridine Derivative

Bromination

 Reagents:
 NBS or Br₂

Methoxylation

 Reagents:
 Sodium Methoxide

Nitration

 Reagents:
 HNO₃/H₂SO₄

3-Bromo-6-methoxy-2-methyl-5-nitropyridine

 

Kinase Inhibitor Synthesis Workflow

3-Bromo-6-methoxy-2-methyl-5-nitropyridine

Suzuki Coupling
(Aryl Boronic Acid)

 Introduce
 Aryl Moiety

Nitro Group Reduction

 -NO₂ → -NH₂

Amide Coupling

 Form Amide Bond

Kinase Inhibitor

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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